Cas no 6358-23-2 (Phenol,2-[(2,4-dinitrophenyl)amino]-)

• Product Name: Phenol,2-[(2,4-dinitrophenyl)amino]-
• CAS No: 6358-23-2
• MF: C₁₂H₉N₃O₅
• MW: 275.216962575912
• MDL: MFCD00156335
• CID: 503480
• PubChem ID: 3100915
• Update Time: 2025-05-20

Phenol,2-[(2,4-dinitrophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-[(2,4-dinitrophenyl)amino]-
• 2-(2,4-dinitroanilino)phenol
• <2-Hydroxy-phenyl>-<2.4-dinitro-phenyl>-amin
• 2-(2,4-dinitro-anilino)-phenol
• 2-(2,4-Dinitro-phenylamino)-phenol
• 2,4-dinitro-2'-hydroxydiphenylamine
• 2'.4'-Dinitro-2-oxy-diphenylamin
• 2-hydroxy-2',4'-dinitrodiphenylamine
• O-(2,4-dinitroanilino)-phenol
• Phenol,2-((2,4-dinitrophenyl)amino)
• Phenol,o-(2,4-dinitroanilino)
• NSC404109
• 2-[(2,4-dinitrophenyl)amino]phenol
• CHEMBL1897715
• SMR000513535
• SCHEMBL11218130
• Z56779219
• DINITROANILINO)PHENOL, 2-(2,4-
• 2-[(2,4-dinitrophenyl)amino]-phenol
• NSC-404109
• Phenol, 2-((2,4-dinitrophenyl)amino)-
• Phenol, 2-[(2,4-dinitrophenyl)amino]-
• AI3-16887
• V9ZNR6BA7F
• MLS001207559
• IKBVHBLOMZBKQR-UHFFFAOYSA-N
• 6358-23-2
• DTXSID9025160
• AKOS000592773
• BRN 2818491
• MFCD00156335
• CCRIS 4629
• Phenol, o-(2,4-dinitroanilino)-
• NSC 404109

• MDL： MFCD00156335
• Inchi： 1S/C12H9N3O5/c16-12-4-2-1-3-10(12)13-9-6-5-8(14(17)18)7-11(9)15(19)20/h1-7,13,16H
• InChI Key： IKBVHBLOMZBKQR-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1NC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 275.05400
• Monoisotopic Mass: 275.05422040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 123.90000
• LogP: 4.07160

Additional information on Phenol,2-[(2,4-dinitrophenyl)amino]-

Recent Advances in the Study of Phenol,2-[(2,4-dinitrophenyl)amino]- (CAS: 6358-23-2) in Chemical and Biomedical Research

Phenol,2-[(2,4-dinitrophenyl)amino]-, with the CAS number 6358-23-2, is a chemical compound that has garnered significant attention in recent biomedical and chemical research. This compound, characterized by its dinitrophenyl moiety, has been explored for its potential applications in drug development, biochemical assays, and material sciences. Recent studies have focused on its unique chemical properties, reactivity, and interactions with biological systems, making it a subject of interest for researchers aiming to develop novel therapeutic agents or diagnostic tools.

One of the key areas of research involving Phenol,2-[(2,4-dinitrophenyl)amino]- is its role as a chromogenic substrate in enzyme assays. The compound's ability to undergo color changes upon enzymatic action makes it valuable for detecting and quantifying enzyme activities, particularly in diagnostic applications. Recent publications have highlighted its use in assays for proteases and phosphatases, where its stability and sensitivity offer advantages over traditional substrates. These studies underscore the compound's utility in high-throughput screening and biomedical research.

In addition to its applications in diagnostics, Phenol,2-[(2,4-dinitrophenyl)amino]- has been investigated for its potential as a building block in the synthesis of more complex molecules. Researchers have explored its reactivity in nucleophilic substitution reactions, leading to the development of novel derivatives with enhanced biological activities. For instance, recent work has demonstrated the compound's utility in creating inhibitors targeting specific enzymes involved in inflammatory pathways, suggesting its potential in therapeutic development for conditions such as autoimmune diseases.

Another emerging area of interest is the compound's photophysical properties. Studies have shown that Phenol,2-[(2,4-dinitrophenyl)amino]- exhibits unique fluorescence characteristics under certain conditions, making it a candidate for use in optical sensors and imaging technologies. This property has been leveraged in recent research to develop probes for detecting metal ions or small molecules in biological samples, offering new tools for environmental monitoring and clinical diagnostics.

Despite these promising applications, challenges remain in the practical use of Phenol,2-[(2,4-dinitrophenyl)amino]-. Issues such as solubility in aqueous systems and stability under physiological conditions have been noted in recent studies. Researchers are actively working on modifying the compound's structure or formulating it in ways that overcome these limitations, with some success reported in the use of nanoparticle-based delivery systems or co-solvents to enhance its performance in biological assays.

Looking ahead, the future research directions for Phenol,2-[(2,4-dinitrophenyl)amino]- appear to be focused on expanding its applications in targeted drug delivery and precision medicine. With advances in computational chemistry and molecular modeling, researchers are better equipped to design derivatives of this compound with tailored properties for specific biomedical applications. The ongoing studies in this area are expected to yield significant insights into the compound's full potential in the coming years.

In conclusion, Phenol,2-[(2,4-dinitrophenyl)amino]- (CAS: 6358-23-2) continues to be a compound of great interest in chemical and biomedical research. Its versatility in applications ranging from diagnostic assays to therapeutic development, coupled with ongoing efforts to address its limitations, positions it as a valuable tool for researchers in these fields. As new studies emerge, the compound's role in advancing scientific and medical knowledge is likely to grow, making it a subject worthy of continued attention and investigation.